Cas no 774556-61-5 (1-(4-fluorophenyl)-n-(2-methylbenzyl)methanamine)

1-(4-fluorophenyl)-n-(2-methylbenzyl)methanamine structure
774556-61-5 structure
Product Name:1-(4-fluorophenyl)-n-(2-methylbenzyl)methanamine
CAS No:774556-61-5
MF:C15H16FN
MW:229.292647361755
CID:1784463
PubChem ID:834591
Update Time:2025-04-21

1-(4-fluorophenyl)-n-(2-methylbenzyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorophenyl)-N-(2-methylbenzyl)methanamine
    • AKOS000239288
    • 1-(4-fluorophenyl)-N-[(2-methylphenyl)methyl]methanamine
    • STK511275
    • N-(4-fluorobenzyl)-N-(2-methylbenzyl)amine
    • N-(4-Fluorobenzyl)-1-(o-tolyl)methanamine
    • 774556-61-5
    • SCHEMBL14492294
    • AN-465/42886693
    • 1-(4-fluorophenyl)-n-(2-methylbenzyl)methanamine
    • MDL: MFCD05740325
    • Inchi: 1S/C15H16FN/c1-12-4-2-3-5-14(12)11-17-10-13-6-8-15(16)9-7-13/h2-9,17H,10-11H2,1H3
    • InChI Key: TZEGVBGWRZPZMT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CNCC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 229.126677677g/mol
  • Monoisotopic Mass: 229.126677677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12Ų
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